Acetamide, N-(2-(4-chlorophenyl)ethyl)-N-(8-fluoro-4-quinolinyl)-

• CAS RN: 124532-14-5
• Molecular Formula: C19H16ClFN2O
• Molecular Weight: 342.8 g/mol
• IUPAC Name: N-[2-(4-chlorophenyl)ethyl]-N-(8-fluoroquinolin-4-yl)acetamide
• InChI: InChI=1S/C19H16ClFN2O/c1-13(24)23(12-10-14-5-7-15(20)8-6-14)18-9-11-22-19-16(18)3-2-4-17(19)21/h2-9,11H,10,12H2,1H3
• InChI Key: TYQLBTDDLCYBDZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N(CCC1=CC=C(C=C1)Cl)C2=C3C=CC=C(C3=NC=C2)F

Description

Acetamide, N-(2-(4-chlorophenyl)ethyl)-N-(8-fluoro-4-quinolinyl)- is a useful research compound. Its molecular formula is C19H16ClFN2O and its molecular weight is 342.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2.0 g of N-[2-(4-chlorophenyl)ethyl]-8-fluoro-4-quinolinamine and 5.0 mL of acetic anhydride was refluxed overnight. The mixture was then cooled, and solvents were removed by reducing pressure. The residue was washed with water and then dried. The resulting oil was passed over a silica gel column with ethyl acetate, and the front running spot was collected, producing 0.8 g of the title product as a thick oil.